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Compound of Interest

4'-Hydroxy-3'-
Compound Name: _
(trifluoromethyl)acetophenone

Cat. No.: B139320

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone, a key intermediate in pharmaceutical and
agrochemical research. This document outlines its core physicochemical properties, detailed
experimental protocols for their determination, and visual workflows to aid in laboratory
synthesis and analysis.

Core Physicochemical Data

The accurate determination of melting and boiling points is crucial for the identification,
purification, and characterization of chemical compounds. The following table summarizes the
available data for 4'-Hydroxy-3'-(trifluoromethyl)acetophenone.

Property Value Source
Melting Point 170.5-179.5 °C Thermo Scientific Chemicals[1]
Boiling Point 254.7 °C at 760 mmHg Guidechem

Experimental Protocols
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The following are detailed methodologies for the experimental determination of the melting and
boiling points of organic compounds such as 4'-Hydroxy-3'-(trifluoromethyl)acetophenone.

Melting Point Determination (Capillary Method)

This method is widely used for the determination of the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the crystalline 4'-Hydroxy-3'-
(trifluoromethyl)acetophenone is finely ground using a mortar and pestle. The open end of
a capillary tube is then pressed into the powder. The tube is inverted and tapped gently to
pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

e Apparatus Setup:

o Mel-Temp Apparatus: The capillary tube is inserted into the sample holder of the
apparatus. The heating rate is initially set to a higher value to approach the expected
melting point and then reduced to 1-2 °C per minute for accurate measurement.

o Thiele Tube: The capillary tube is attached to a thermometer with a rubber band, ensuring
the sample is level with the thermometer bulb. The thermometer and tube are then
immersed in the oil of the Thiele tube, making sure the oil level is above the side arm.

e Measurement: The sample is heated, and the temperature at which the first drop of liquid
appears is recorded as the beginning of the melting range. The temperature at which the
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entire solid has turned into a clear liquid is recorded as the end of the melting range. For a
pure compound, this range should be narrow.

Boiling Point Determination (Micro Boiling Point
Method)

This method is suitable for determining the boiling point of a small quantity of a liquid.
Apparatus:

e Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Rubber band or wire for attachment
Procedure:

o Sample Preparation: A few drops of the liquid sample are placed into a small test tube. A
capillary tube, sealed at one end, is placed into the test tube with the open end downwards.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. The assembly is then clamped and immersed in a heating bath.

e Measurement: The heating bath is gradually heated. As the temperature rises, a stream of
bubbles will emerge from the open end of the capillary tube. The heating is then
discontinued. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point of the sample.

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate a generalized experimental
workflow for determining physical properties and a common synthetic route for substituted
acetophenones.
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Caption: Generalized workflow for the determination of physical properties.
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General Synthesis of a Substituted Acetophenone via Friedel-Crafts Acylation

Lewis Acid (e.g., AICI3)

Acetyl Chloride/Anhydride

--------------------

ificAttack '
]
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Caption: A representative synthetic pathway for substituted acetophenones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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